3-(4-oxo-3(4H)-quinazolinyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: 3-(4-oxoquinazolin-3-yl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C20H16N4O2S/c25-18(23-20-22-17(12-27-20)14-6-2-1-3-7-14)10-11-24-13-21-16-9-5-4-8-15(16)19(24)26/h1-9,12-13H,10-11H2,(H,22,23,25)
• InChI Key: CJKKVDUUMRBKKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

3-(4-oxo-3(4H)-quinazolinyl)-N-(4-phenyl-1,3-thiazol-2-yl)propanamide is a chemical compound that has been studied for its potential therapeutic applications. This compound is also known as QPTP, and it has been synthesized using various methods.

Scientific Research Applications

QPTP has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammation. Studies have shown that QPTP can inhibit the growth of cancer cells and induce apoptosis. QPTP has also been reported to inhibit the activity of acetylcholinesterase, which is an enzyme that is involved in the pathogenesis of Alzheimer's disease. In addition, QPTP has been shown to have anti-inflammatory effects.

Mechanism of Action

The mechanism of action of QPTP is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and signaling pathways. QPTP has been reported to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. QPTP has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
QPTP has been shown to have various biochemical and physiological effects. Studies have reported that QPTP can inhibit the growth of cancer cells and induce apoptosis. QPTP has also been reported to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. In addition, QPTP has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

QPTP has several advantages and limitations for lab experiments. One advantage is that QPTP has been synthesized using various methods, which allows for the optimization of the synthesis process. Another advantage is that QPTP has been shown to have potential therapeutic applications in various diseases. However, one limitation is that the mechanism of action of QPTP is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of QPTP. One direction is to further investigate the mechanism of action of QPTP and its effects on various enzymes and signaling pathways. Another direction is to study the pharmacokinetics and pharmacodynamics of QPTP in vivo. In addition, future studies could investigate the potential of QPTP as a therapeutic agent in various diseases.